Cas no 1119449-37-4 (4-(3’,6’-Dimethyl-3’-heptyl)phenol Monoethoxylate)

• Product Name: 4-(3’,6’-Dimethyl-3’-heptyl)phenol Monoethoxylate
• CAS No: 1119449-37-4
• MF: C₁₇H₂₈O₂
• MW: 264.403025627136
• CID: 894495
• PubChem ID: 329754367
• Update Time: 2025-06-09

4-(3’,6’-Dimethyl-3’-heptyl)phenol Monoethoxylate Chemical and Physical Properties

Names and Identifiers

• 4-(3’,6’-Dimethyl-3’-heptyl)phenol Monoethoxylate
• 2-[4-(3,6-dimethylheptan-3-yl)phenoxy]ethanol
• 4-(3',6'-Dimethyl-3'-heptyl)phenol Monoethoxylate
• 4-(3,6-Dimethyl-3-heptyl)phenol monoethoxylate solution
• 2-[4-(1-Ethyl-1,4-dimethylpentyl)phenoxy]ethanol (2-[4-(3,6-Dimethyl-3-heptyl)phenoxy]ethanol
• 3,6,3-Nonylphenol-monoethoxylate
• 363-NP1EO
• AKOS030243142
• DTXSID70675860
• 1119449-37-4 (unlabeled)
• 4-(1-Ethyl-1,4-dimethylpentyl)-phenol-mono-ethoxylate
• 2-[4-(3,6-dimethylheptan-3-yl)phenoxy]ethan-1-ol
• 1119449-37-4
• 2-(4-(3,6-Dimethylheptan-3-yl)phenoxy)ethan-1-ol
• 4-(3,6-Dimethyl-3-heptyl)phenol-3,5-d2 monoethoxylate
• J-002668
• 4-(1-Ethyl-1,4-dimethylpentyl)-phenol-mono-ethoxylate; Ethanol, 2-[4-(1-ethyl-1,4-dimethylpentyl)phenoxy]-; 2-[4-(1-Ethyl-1,4-dimethylpentyl)phenoxy]ethanol
• 4-(3 inverted exclamation mark pound not6 inverted exclamation mark -Dimethyl-3 inverted exclamation mark -heptyl)phenol Monoethoxylate

• MDL： MFCD11869787
• Inchi： 1S/C17H28O2/c1-5-17(4,11-10-14(2)3)15-6-8-16(9-7-15)19-13-12-18/h6-9,14,18H,5,10-13H2,1-4H3
• InChI Key： QRFCMJANHDRHEH-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC(=CC=1)C(C)(CC)CCC(C)C

Computed Properties

• Exact Mass: 264.20900
• Monoisotopic Mass: 264.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• PSA: 29.46000
• LogP: 4.16160
• Color/Form: 10 μg/mL in acetone

4-(3’,6’-Dimethyl-3’-heptyl)phenol Monoethoxylate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H319-H336-H412
• Warning Statement： P210-P261-P273-P305+P351+P338
• Hazardous Material transportation number：UN1090 - class 3 - PG 2 - Acetone, solution
• WGK Germany：1
• Hazard Category Code： 11-36-52/53-66-67
• Safety Instruction： 16-26-61
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-(3’,6’-Dimethyl-3’-heptyl)phenol Monoethoxylate

4-(3',6'-Dimethyl-3'-heptyl)phenol Monoethoxylate: A Comprehensive Overview

4-(3',6'-Dimethyl-3'-heptyl)phenol Monoethoxylate, also known by its CAS registry number CAS No. 1119449-37-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of phenol, modified with a monoethoxylate group and a substituted heptyl chain. Its structure and properties make it a versatile material with potential applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals.

The chemical structure of 4-(3',6'-Dimethyl-3'-heptyl)phenol Monoethoxylate consists of a phenol ring substituted at the para position with a heptyl chain that is further substituted with two methyl groups at the 3' and 6' positions. The monoethoxylate group introduces an ether linkage, enhancing the compound's solubility and reactivity. This unique combination of structural features contributes to its distinctive chemical properties, including its ability to participate in various chemical reactions and its potential for use as an intermediate in synthetic processes.

Recent studies have highlighted the importance of understanding the synthesis and characterization of compounds like CAS No. 1119449-37-4. Researchers have explored various methods to optimize the synthesis of this compound, focusing on improving yield and purity while minimizing environmental impact. For instance, advancements in catalytic processes and green chemistry techniques have enabled more efficient production pathways for this compound.

In terms of applications, 4-(3',6'-Dimethyl-3'-heptyl)phenol Monoethoxylate has shown promise in the development of biologically active compounds. Its phenolic moiety is known for its antioxidant properties, which can be harnessed in the creation of new drugs or nutraceuticals. Additionally, the presence of the heptyl chain introduces lipophilic characteristics, potentially enhancing bioavailability when used as a drug intermediate.

The physicochemical properties of this compound are also worth noting. Its molecular weight, boiling point, and solubility characteristics have been extensively studied to determine its suitability for various industrial applications. Recent research has emphasized the importance of understanding these properties in the context of formulation development and process optimization.

In conclusion, 4-(3',6'-Dimethyl-3'-heptyl)phenol Monoethoxylate, or CAS No. 1119449-37-4, represents a valuable compound with diverse potential applications. Ongoing research continues to uncover new insights into its synthesis, characterization, and utility, underscoring its importance in modern chemical science.